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Compound of Interest

Compound Name:
3,4-(Ethylenedioxy)-4'-

iodobenzophenone

Cat. No.: B1359324 Get Quote

Essential Safety and Handling Guide for 3,4-
(Ethylenedioxy)-4'-iodobenzophenone
This guide provides immediate and essential safety, operational, and disposal information for

laboratory professionals handling 3,4-(Ethylenedioxy)-4'-iodobenzophenone. The following

procedures are based on best practices for handling halogenated aromatic ketones and are

intended to ensure the safety of researchers and the integrity of experiments.

Chemical and Physical Properties (Predicted)

Property Value

Molecular Formula C₁₅H₁₁IO₃

Appearance Solid

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances such as strong

oxidizing agents.[1][2]

Personal Protective Equipment (PPE)
When handling 3,4-(Ethylenedioxy)-4'-iodobenzophenone, the following personal protective

equipment is mandatory to minimize exposure and ensure personal safety.
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Equipment Specifications Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.[3][4]

Hand Protection

Nitrile or neoprene gloves are

recommended for general

handling. For prolonged

contact or handling of large

quantities, consider

specialized gloves resistant to

ketones and aromatic

compounds, such as those

with a PVA coating.[1][5][6][7]

[8]

Provides a barrier against skin

contact. Nitrile and neoprene

offer good resistance to a

range of chemicals, while PVA

gloves provide excellent

protection against aromatics

and ketones but are water-

soluble.[1][5][6][7][8]

Body Protection
A chemical-resistant laboratory

coat.

Protects skin and personal

clothing from contamination.[1]

[3]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be used

if working outside of a fume

hood or if there is a risk of

generating dust or aerosols.[1]

[4]

Prevents inhalation of

potentially harmful vapors or

dust.

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 3,4-(Ethylenedioxy)-4'-iodobenzophenone in a properly functioning

chemical fume hood to minimize inhalation exposure.[3][9]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[9]

2. Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable pads.[10]

Weighing and Transfer:

To minimize the generation of dust, handle the solid compound carefully.

Use spatulas and other appropriate tools for transfer.

If dissolving the compound, add the solid to the solvent slowly to avoid splashing.

During Reaction:

Keep all containers of the compound tightly closed when not in use.[1][2]

Avoid heating the compound with an open flame; use a heating mantle or water bath.[3]

3. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.[1][4] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Spill:

For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand,

or earth.[2]

Place the absorbed material into a sealed container for proper disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.
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As a halogenated organic compound, 3,4-(Ethylenedioxy)-4'-iodobenzophenone and any

materials contaminated with it must be disposed of as hazardous waste.

Waste Collection:

Collect all waste containing this compound in a designated, properly labeled "Halogenated

Organic Waste" container.[3][11][12][13] Do not mix with non-halogenated waste.[12][13]

Ensure the waste container is made of a compatible material and has a secure, tight-fitting

lid.[2][12]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3,4-
(Ethylenedioxy)-4'-iodobenzophenone," and any other components in the waste

mixture.[12]

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory,

away from incompatible materials.[2][13]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.[3] Never dispose of this chemical down the drain.[3][12]

Visual Workflow for Handling 3,4-(Ethylenedioxy)-4'-
iodobenzophenone
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Workflow for Safe Handling of 3,4-(Ethylenedioxy)-4'-iodobenzophenone
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Caption: A flowchart outlining the safe handling and emergency procedures for 3,4-
(Ethylenedioxy)-4'-iodobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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